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Compound of Interest

Compound Name: ER-819762

Cat. No.: B15581682

For Research Use Only. Not for human or veterinary use.

This document provides essential guidance on the proper disposal of ER-819762, a novel
antagonist of the prostaglandin E2 EP4 receptor. The information herein is intended for
researchers, scientists, and drug development professionals to ensure safe handling and
disposal in a laboratory setting. Given that ER-819762 is shipped as a non-hazardous
chemical, the following procedures are based on standard laboratory practices for non-acutely
hazardous research-grade materials.[1]

Immediate Safety and Handling Precautions

Before proceeding with disposal, it is crucial to adhere to standard laboratory safety protocols.
This includes wearing appropriate Personal Protective Equipment (PPE).

Recommended Personal Protective Equipment (PPE):

PPE Category Specification

Eye Protection Chemical safety goggles or a face shield.
Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).
Body Protection A standard laboratory coat.

Always handle ER-819762 in a well-ventilated area, preferably within a chemical fume hood, to
minimize inhalation exposure. Avoid direct contact with skin and eyes. In case of accidental
exposure, follow standard first aid procedures and seek medical advice.
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Disposal of Unused ER-819762 (Small Quantities)

For small quantities of ER-819762 typical of research use, the primary disposal route is through

your institution's chemical waste program.
Step-by-Step Disposal Procedure:

Consult Institutional Guidelines: Before initiating disposal, review your organization's specific
chemical hygiene plan and waste disposal guidelines. Contact your Environmental Health
and Safety (EHS) department for clarification on procedures for non-hazardous research
chemicals.

Prepare for Disposal:

o Ensure the ER-819762 is in its original, clearly labeled container. If the original container is
compromised, transfer the material to a new, compatible, and properly labeled waste
container.

o The label should include the chemical name ("ER-819762"), CAS number (1155773-15-1),
and an indication that it is waste.[1]

Segregate Waste: Do not mix ER-819762 with other waste streams unless explicitly
permitted by your EHS department. Keep it segregated from incompatible materials.

Arrange for Pickup: Follow your institution's established procedure for chemical waste
pickup. This typically involves completing a hazardous waste pickup request form and storing
the container in a designated satellite accumulation area.

Disposal of Contaminated Materials

Any materials that have come into contact with ER-819762, such as pipette tips, gloves, and
bench paper, should be considered chemically contaminated waste.

Procedure for Contaminated Solid Waste:

o Collect Contaminated Items: Place all contaminated solid waste into a designated, clearly

labeled waste bag or container.
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e Labeling: The container should be labeled as "Chemically Contaminated Waste" and should
list ER-819762 as a contaminant.

o Disposal: Dispose of the container through your institution's chemical waste program,
following the same procedures as for the pure compound.

Decontamination of Glassware and Surfaces

For reusable glassware and laboratory surfaces, a standard decontamination procedure should

be followed.
Recommended Decontamination Protocol:

« Initial Rinse: Rinse the glassware or surface with a suitable organic solvent in which ER-
819762 is soluble. Consult the product's technical data sheet for solubility information.

Collect the solvent rinse as chemical waste.
e Wash: Wash the glassware or surface with a standard laboratory detergent and water.

e Final Rinse: Rinse thoroughly with deionized water.

Logical Workflow for ER-819762 Disposal

The following diagram outlines the decision-making process for the proper disposal of ER-
819762.
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Caption: Decision workflow for the disposal of ER-819762 and associated materials.
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Disclaimer: The information provided here is a general guide. Disposal of ER-819762 must be
conducted in strict accordance with all applicable federal, state, and local regulations, as well
as institutional policies. Always prioritize consulting your institution's Environmental Health and
Safety department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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